N-(2,4-dimethylphenyl)-2-(4-(indoline-1-carbonyl)piperidin-1-yl)acetamide

• IUPAC Name: 2-[4-(2,3-dihydroindole-1-carbonyl)piperidin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H29N3O2/c1-17-7-8-21(18(2)15-17)25-23(28)16-26-12-9-20(10-13-26)24(29)27-14-11-19-5-3-4-6-22(19)27/h3-8,15,20H,9-14,16H2,1-2H3,(H,25,28)
• InChI Key: VEANQVXYKOVGOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)N3CCC4=CC=CC=C43)C
• Molecular Formula: C24H29N3O2
• Molecular Weight: 391.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-(4-(indoline-1-carbonyl)piperidin-1-yl)acetamide, also known as DPIA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPIA is a highly potent and selective inhibitor of the protein kinase C (PKC) family, which plays a critical role in various cellular processes, including signal transduction, gene expression, and cell proliferation.

Scientific Research Applications

Piperidine Alkaloids and Their Medicinal Importance

Piperidine alkaloids, found in various parts of medicinal plants, hold significant medicinal importance. These compounds, including piperidine derivatives, are central to the development of new therapeutic profiles. For instance, research on the chemistry and pharmacology of piperidine alkaloids from Pinus and related genera has demonstrated their potential in creating scaffolds for high therapeutic efficacy in drug discovery (Singh et al., 2021).

Acetamide Derivatives in Drug Discovery

Acetamide derivatives play a pivotal role in drug development, particularly in the design of central nervous system (CNS) acting drugs. These derivatives are critical for synthesizing compounds that may exhibit various CNS activities, ranging from antidepressant to anticonvulsant effects. The exploration of functional chemical groups that may likely become a source for synthesizing novel CNS drugs highlights the importance of acetamide derivatives in medical chemistry (Saganuwan, 2017).